N-(Azido-PEG3)-N-Biotin-PEG4-methyl ester
N-(Azido-PEG3)-N-Biotin-PEG4-methyl ester
N-(Azido-PEG3)-N-Biotin-PEG4-methyl ester is a Biotin PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
2100306-76-9
VCID:
VC0536747
InChI:
InChI=1S/C30H54N6O11S/c1-40-28(38)6-10-41-14-18-45-22-23-47-21-17-44-13-9-36(8-12-43-16-20-46-19-15-42-11-7-32-35-31)27(37)5-3-2-4-26-29-25(24-48-26)33-30(39)34-29/h25-26,29H,2-24H2,1H3,(H2,33,34,39)/t25-,26-,29-/m1/s1
SMILES:
O=C1N[C@]2([H])CS[C@H](CCCCC(N(CCOCCOCCOCCN=[N+]=[N-])CCOCCOCCOCCOCCC(OC)=O)=O)[C@]2([H])N1
Molecular Formula:
C30H54N6O11S
Molecular Weight:
706.85
N-(Azido-PEG3)-N-Biotin-PEG4-methyl ester
CAS No.: 2100306-76-9
Inhibitors
VCID: VC0536747
Molecular Formula: C30H54N6O11S
Molecular Weight: 706.85
Purity: >96% (or refer to the Certificate of Analysis)
| CAS No. | 2100306-76-9 |
|---|---|
| Product Name | N-(Azido-PEG3)-N-Biotin-PEG4-methyl ester |
| Molecular Formula | C30H54N6O11S |
| Molecular Weight | 706.85 |
| IUPAC Name | methyl 1-azido-12-(5-((3aR,4R,6aS)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl)-3,6,9,15,18,21,24-heptaoxa-12-azaheptacosan-27-oate |
| Standard InChI | InChI=1S/C30H54N6O11S/c1-40-28(38)6-10-41-14-18-45-22-23-47-21-17-44-13-9-36(8-12-43-16-20-46-19-15-42-11-7-32-35-31)27(37)5-3-2-4-26-29-25(24-48-26)33-30(39)34-29/h25-26,29H,2-24H2,1H3,(H2,33,34,39)/t25-,26-,29-/m1/s1 |
| Standard InChIKey | ZZZFELOBFYPAJE-WWPJHQMMSA-N |
| SMILES | O=C1N[C@]2([H])CS[C@H](CCCCC(N(CCOCCOCCOCCN=[N+]=[N-])CCOCCOCCOCCOCCC(OC)=O)=O)[C@]2([H])N1 |
| Appearance | Solid powder |
| Description | N-(Azido-PEG3)-N-Biotin-PEG4-methyl ester is a Biotin PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates. |
| Purity | >96% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | N-(Azido-PEG3)-N-Biotin-PEG4-methyl ester |
| Reference | 1: Deng CY, Long YY, Liu S, Chen ZB, Li C. [Construction of biotin-modified polymeric micelles for pancreatic cancer targeted photodynamic therapy]. Yao Xue Xue Bao. 2015 Aug;50(8):1038-44. Chinese. PubMed PMID: 26669006. 2: Zhu W, Song Z, Wei P, Meng N, Teng F, Yang F, Liu N, Feng R. Y-shaped biotin-conjugated poly (ethylene glycol)-poly (epsilon-caprolactone) copolymer for the targeted delivery of curcumin. J Colloid Interface Sci. 2015 Apr 1;443:1-7. doi: 10.1016/j.jcis.2014.11.073. Epub 2014 Dec 6. PubMed PMID: 25526295. 3: Ke S, Wright JC, Kwon GS. Avidin-biotin-PEG-CPA complexes as potential EPR-directed therapeutic protein carriers: preparation and characterization. Bioconjug Chem. 2007 Sep-Oct;18(5):1644-50. Epub 2007 Aug 18. PubMed PMID: 17705554. 4: Kaiser K, Marek M, Haselgrübler T, Schindler H, Gruber HJ. Basic studies on heterobifunctional biotin-PEG conjugates with a 3-(4-pyridyldithio)propionyl marker on the second terminus. Bioconjug Chem. 1997 Jul-Aug;8(4):545-51. PubMed PMID: 9258454. |
| Last Modified | Aug 20 2021 |
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